2-(1-azocanyl)-N'-(3-bromo-4-fluorobenzylidene)acetohydrazide

• IUPAC Name: 2-(azocan-1-yl)-N-[(E)-(3-bromo-4-fluorophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C16H21BrFN3O/c17-14-10-13(6-7-15(14)18)11-19-20-16(22)12-21-8-4-2-1-3-5-9-21/h6-7,10-11H,1-5,8-9,12H2,(H,20,22)/b19-11+
• InChI Key: QMBRENJLQGZJFC-YBFXNURJSA-N
• Canonical SMILES: C1CCCN(CCC1)CC(=O)NN=CC2=CC(=C(C=C2)F)Br
• Isomeric SMILES: C1CCCN(CCC1)CC(=O)N/N=C/C2=CC(=C(C=C2)F)Br
• Molecular Formula: C16H21BrFN3O
• Molecular Weight: 370.26 g/mol

Description

2-(1-azocanyl)-N'-(3-bromo-4-fluorobenzylidene)acetohydrazide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a hydrazide derivative that has been synthesized using a specific method, and it has been found to have unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(1-azocanyl)-N'-(3-bromo-4-fluorobenzylidene)acetohydrazide is not fully understood. However, it has been found to inhibit the activity of certain enzymes involved in the inflammatory response and cancer cell proliferation. It is believed that the compound interacts with these enzymes at the active site, leading to their inhibition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(1-azocanyl)-N'-(3-bromo-4-fluorobenzylidene)acetohydrazide have been studied extensively. It has been found to have anti-inflammatory effects, which makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. It has also been found to have anti-cancer properties, which makes it a potential candidate for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(1-azocanyl)-N'-(3-bromo-4-fluorobenzylidene)acetohydrazide is its potential as a drug candidate. It has been found to have unique properties that make it a promising candidate for the development of new drugs. However, there are also limitations associated with its use in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to optimize its use in drug development.

Future Directions

There are several future directions for research on 2-(1-azocanyl)-N'-(3-bromo-4-fluorobenzylidene)acetohydrazide. One direction is to further investigate its mechanism of action, which will help to optimize its use in drug development. Another direction is to explore its potential applications in other fields of scientific research, such as material science and catalysis. Additionally, future research could focus on developing new derivatives of this compound with improved properties and efficacy.

Synthesis Methods

The synthesis of 2-(1-azocanyl)-N'-(3-bromo-4-fluorobenzylidene)acetohydrazide involves the reaction of 3-bromo-4-fluorobenzaldehyde and 2-aminocyclohexanone in the presence of hydrazine hydrate. The reaction proceeds through a condensation reaction, which results in the formation of the hydrazide derivative. The product is then purified and characterized using various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-(1-azocanyl)-N'-(3-bromo-4-fluorobenzylidene)acetohydrazide has potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry. It has been found to have anti-inflammatory and anti-cancer properties, which makes it a potential candidate for the development of new drugs.